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Compound of Interest

Triethyloxonium
Compound Name:
hexafluorophosphate

Cat. No. B093381

For Researchers, Scientists, and Drug Development Professionals

Triethyloxonium hexafluorophosphate, a powerful ethylating agent, is a valuable reagent in
organic synthesis. However, its reactivity also presents significant safety challenges. This guide
provides a comprehensive overview of the essential safety protocols and handling procedures
to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Triethyloxonium hexafluorophosphate is a hazardous substance that requires careful
handling. It is classified as a flammable solid and is corrosive, capable of causing severe skin
burns and eye damage. The compound is also moisture-sensitive and reacts violently with
water.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

H314: Causes severe skin

Skin Corrosion/Irritation 1A

burns and eye damage
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage

Source: Sigma-Aldrich Safety Data Sheet

Physical and Chemical Properties

Understanding the physical and chemical properties of triethyloxonium
hexafluorophosphate is crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula (C2H5)30PFe

Molecular Weight 248.15 g/mol [2]

Appearance Almost white powder[2]
Melting Point ~145 °C (decomposition)[2][3]
Flash Point 57 °C (134.6 °F) - closed cup

Contains diethyl ether as a stabilizer.[2][4]
Stability Moisture-sensitive.[5] May form explosive

peroxides.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling triethyloxonium
hexafluorophosphate to prevent exposure.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification

) Safety glasses with side-shields, chemical
Eye/Face Protection )
safety goggles, or a face shield.[5]

Chemical-resistant gloves (e.g., nitrile rubber).
. _ [1] A complete suit protecting against chemicals
Skin Protection ] )
and flame-retardant protective clothing are

recommended.[5]

A NIOSH-approved N95 dust mask or a full-face
) ) particle respirator type P3 (EN 143) respirator
Respiratory Protection ) ]
cartridges should be used where risk

assessment shows it is appropriate.[5]

Safe Handling and Storage

Strict adherence to proper handling and storage procedures is critical to prevent accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Do not allow the substance to come into contact with water.[5][6]

Use proper glove removal techniques to avoid skin contact.[1][7]
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[5][7]

e The recommended storage temperature is between 2-8°C, with some sources
recommending as low as -20°C.[1][2][8]
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o Store under an inert gas due to its hygroscopic and moisture-sensitive nature.[1][5]

o Store in a locked-up area.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Table 4: First Aid Procedures for Triethyloxonium Hexafluorophosphate Exposure

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[5][9]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water for at least 15
minutes.[1][9][10] For hydrofluoric acid burns,
after rinsing with water, apply a 2.5% calcium
gluconate gel.[1][5] Seek immediate medical

attention.[1]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[9][10]
Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][9]

Ingestion

Do NOT induce vomiting.[1] If the person is
conscious, rinse their mouth with water and
have them drink one or two glasses of water.[1]

Seek immediate medical attention.[1][9]

Firefighting Measures:

o Use dry powder or dry sand to extinguish fires.[5]
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e Do NOT use a water jet.[5]
» Firefighters should wear self-contained breathing apparatus and full protective gear.[5][6]

o Thermal decomposition can release hazardous gases such as carbon oxides, hydrogen
fluoride, and boron oxides.[1][5][6]

Accidental Release Measures:

Evacuate personnel from the area.[1][5]

Ensure adequate ventilation.[1][5]

Avoid dust formation.[5]

Do not allow the substance to enter drains.[1][7]

Soak up the spill with an inert absorbent material and place it in a suitable, closed container
for disposal.[6] Do not use water to clean up the spill.[5][6]

Waste Disposal

Waste material must be disposed of in accordance with local, state, and federal regulations.[1]
It is recommended to dissolve or mix the material with a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber.[5]

Toxicological Information

The toxicological properties of triethyloxonium hexafluorophosphate have not been
thoroughly investigated.[1][7] However, it is known to be corrosive and can cause severe burns.
[1] Inhalation may cause irritation to the respiratory system.[7]

Experimental Protocols

The cited safety data sheets and chemical supplier information do not contain detailed
methodologies for specific experiments. The focus of these documents is on the safe handling,
storage, and disposal of the chemical. For detailed experimental protocols using
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triethyloxonium hexafluorophosphate, it is recommended to consult peer-reviewed scientific
literature.

Diagrams
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Safe Handling Workflow for Triethyloxonium Hexafluorophosphate

Preparation

Conduct Risk Assessment

\

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Work in a Fume Hood

Han
\

dling
/

Dispense Reagent
(Avoid Dust/Aerosol)

\ 4

Perform
(Under Inert

Reaction
Atmosphere)

\ 4

Quench Reaction Carefully

Cleanup i; Disposal

Decontaminate Glassware

\

Segregate Waste

\ 4

Dispose

(Follow Regulations)

of Waste

Evacuate_and_Contain

Emergency Response

Personal Exposure

Evacuate & Contain Administer First Aid se Dry Extinguishing Agent

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of triethyloxonium hexafluorophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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